Cas no 69922-25-4 (1-Chloro-2-fluoro-3-isocyanatobenzene)

• Product Name: 1-Chloro-2-fluoro-3-isocyanatobenzene
• CAS No: 69922-25-4
• MF: C₇H₃ClFNO
• MW: 171.556224107742
• MDL: MFCD03701597
• CID: 889580
• PubChem ID: 4092624
• Update Time: 2025-05-19

1-Chloro-2-fluoro-3-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• CHLORO-2-FLUOROPHENYL ISOCYANATE 97
• 1-Chloro-2-fluoro-3-isocyanatobenzene
• 3-CHLORO-2-FLUOROPHENYL ISOCYANATE
• 3-Chloro-1-isocyanato-2-fluorobenzene
• 3-Chloro-2-fluoro-1-isocyanatobenzene
• 3-Chloro-2-fluorophenyl isocyanate, 97%
• STK504628
• 69922-25-4
• SCHEMBL163526
• DTXSID60399225
• EN300-146978
• SPMPFFGBFMAFOO-UHFFFAOYSA-N
• D97410
• ALBB-007568
• BS-22705
• 3-chloro-1-isocyanato-2-fluoro benzene
• AKOS005171739
• MFCD03701597

• MDL： MFCD03701597
• Inchi： 1S/C7H3ClFNO/c8-5-2-1-3-6(7(5)9)10-4-11/h1-3H
• InChI Key： SPMPFFGBFMAFOO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)N=C=O

Computed Properties

• Exact Mass: 170.98900
• Monoisotopic Mass: 170.9887196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 226.4±30.0 ºC (760 Torr),
• Flash Point: 90.7±24.6 ºC,
• Refractive Index: n20/D 1.5380(lit.)
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• PSA: 29.43000
• LogP: 2.44640

1-Chloro-2-fluoro-3-isocyanatobenzene Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Additional information on 1-Chloro-2-fluoro-3-isocyanatobenzene

Professional Introduction to 1-Chloro-2-fluoro-3-isocyanatobenzene (CAS No: 69922-25-4)

1-Chloro-2-fluoro-3-isocyanatobenzene, with the chemical formula C₆H₂ClFNO₂, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, identified by its unique CAS number 69922-25-4, has garnered attention due to its versatile reactivity and potential applications in the creation of novel bioactive molecules. The presence of both chloro and fluoro substituents, along with the highly reactive isocyanate group, makes this benzene derivative a valuable building block for synthetic chemists.

The isocyanate functional group in 1-Chloro-2-fluoro-3-isocyanatobenzene is particularly noteworthy, as it enables a wide range of chemical transformations. Isocyanates are known for their ability to participate in condensation reactions with amines and alcohols, forming ureas and carbamates, respectively. These reactions are fundamental in the synthesis of polymers, adhesives, and pharmaceuticals. In the context of drug development, isocyanates have been explored for their potential to introduce specific pharmacophores that enhance binding affinity and metabolic stability.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The incorporation of fluorine atoms into molecular structures can significantly influence physicochemical properties such as lipophilicity, metabolic stability, and binding interactions with biological targets. The fluoro substituent in 1-Chloro-2-fluoro-3-isocyanatobenzene not only contributes to these properties but also opens up possibilities for further functionalization through cross-coupling reactions and other modern synthetic methodologies.

The chloro group present in this compound also plays a crucial role in its reactivity. Chloro-substituted aromatics are often used as intermediates in the synthesis of heterocyclic compounds, which are prevalent in many therapeutic agents. The combination of chloro and fluoro groups on the benzene ring provides a unique handle for selective modifications, allowing chemists to tailor the molecule's properties for specific applications.

In recent years, there has been growing interest in the development of novel agrochemicals that exhibit enhanced efficacy and environmental safety. Compounds like 1-Chloro-2-fluoro-3-isocyanatobenzene have been investigated for their potential use as precursors in the synthesis of bioactive agrochemicals. The ability to introduce diverse functional groups into aromatic scaffolds makes this compound a valuable asset in designing molecules that target specific biological pathways in pests and pathogens.

The synthesis of 1-Chloro-2-fluoro-3-isocyanatobenzene typically involves multi-step organic transformations starting from readily available aromatic precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents with high precision. These methods align with the broader trend in synthetic chemistry towards more efficient and sustainable processes.

One of the most exciting applications of 1-Chloro-2-fluoro-3-isocyanatobenzene is in the field of materials science. Isocyanates are known to react with polyols to form polyurethanes, which are widely used in coatings, adhesives, and elastomers. The unique combination of substituents in this compound could lead to the development of novel polyurethane materials with enhanced properties such as thermal stability and mechanical strength.

The pharmaceutical industry has also seen significant interest in fluorinated isocyanates due to their potential as key intermediates in drug discovery. Researchers have utilized derivatives of 1-Chloro-2-fluoro-3-isocyanatobenzene to synthesize novel inhibitors targeting enzymes involved in various diseases. The ability to fine-tune molecular structure through strategic functionalization has led to several promising candidates entering preclinical development.

In conclusion, 1-Chloro-2-fluoro-3-isocyanatobenzene (CAS No: 69922-25-4) is a versatile compound with broad applications across multiple industries. Its unique structural features make it an invaluable intermediate for synthetic chemists working on pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new methodologies for its utilization, this compound is poised to play an even greater role in shaping the future of chemical innovation.